Cas no 933705-46-5 (2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid)

2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid is a heterocyclic compound featuring a fused triazolopyridine core with an acetic acid functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate or building block. The triazolopyridine moiety enhances binding affinity in biologically active molecules, while the acetic acid group allows for further derivatization via coupling or conjugation reactions. Its well-defined reactivity profile and stability under standard conditions make it a reliable choice for medicinal chemistry and material science applications. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid structure
933705-46-5 structure
Product Name:2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid
CAS No:933705-46-5
MF:C8H7N3O2
MW:177.160081148148
CID:2101453
PubChem ID:62875342
Update Time:2025-09-28

2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
    • 2-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}acetic acid
    • 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid
    • MDL: MFCD10034601
    • Inchi: 1S/C8H7N3O2/c12-8(13)5-7-10-9-6-3-1-2-4-11(6)7/h1-4H,5H2,(H,12,13)
    • InChI Key: RJFSFXQTLDRWQT-UHFFFAOYSA-N
    • SMILES: OC(CC1=NN=C2C=CC=CN12)=O

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5
  • XLogP3: 0.7

2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid Pricemore >>

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Additional information on 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid

Comprehensive Overview of 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid (CAS No. 933705-46-5)

2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid (CAS No. 933705-46-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. The presence of both a triazole and pyridine ring in its structure makes it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a bioactive intermediate for designing drugs targeting inflammatory diseases, cancer, and infectious diseases. Its CAS No. 933705-46-5 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid typically involves multi-step reactions, including cyclization and functional group transformations. Its acetic acid moiety enhances solubility and bioavailability, making it a versatile building block for further derivatization. This compound is often explored in structure-activity relationship (SAR) studies to optimize its pharmacological properties. Given its structural complexity, researchers are also investigating its metabolic stability and toxicity profile, which are critical for preclinical development.

From an industrial perspective, CAS No. 933705-46-5 is a valuable intermediate in the synthesis of more complex molecules. Its applications extend beyond pharmaceuticals to include material science, where it is studied for its potential in creating functional materials with specific electronic or optical properties. The compound's triazolo-pyridine core is also of interest in catalysis, where it may serve as a ligand for metal complexes.

Environmental and regulatory considerations are increasingly shaping the research around 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid. As sustainability becomes a priority, scientists are exploring greener synthesis routes and evaluating its biodegradability. This aligns with the broader trend of green chemistry, which emphasizes minimizing waste and reducing hazardous byproducts. The compound's eco-toxicity profile is another area of active investigation, particularly for agrochemical applications.

In summary, 2-{[1,2,4]Triazolo[4,3-a]pyridin-3-yl}acetic acid (CAS No. 933705-46-5) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and ongoing research make it a compound of enduring interest. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in advancing both human health and technological innovation.

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